![molecular formula C22H30N2O2S B11342063 N-[2-(azepan-1-yl)-2-(thiophen-2-yl)ethyl]-2-(3,5-dimethylphenoxy)acetamide](/img/structure/B11342063.png)
N-[2-(azepan-1-yl)-2-(thiophen-2-yl)ethyl]-2-(3,5-dimethylphenoxy)acetamide
Overview
Description
- It is a liquid with a melting point of 202 °C and a boiling point of 200-201 °C at 750 mmHg.
- The compound is colorless to yellow and sensitive to air.
- Its chemical structure consists of a thiophene ring attached to an ethylamine group .
- The IUPAC name for this compound is 2-(thiophen-2-yl)ethan-1-amine .
2-Thiopheneethylamine: is a chemical compound with the molecular formula and a molecular weight of .
Preparation Methods
Synthetic Route:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of other compounds.
Biology: Investigated for its potential biological activities.
Medicine: Notable as an intermediate in the synthesis of the antiplatelet drug (Plavix).
Industry: Used in the production of pharmaceuticals and fine chemicals.
Mechanism of Action
Clopidogrel Mechanism: Clopidogrel, an antiplatelet drug, inhibits platelet aggregation by irreversibly binding to the receptor on platelets. This prevents ADP-mediated platelet activation and clot formation.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C22H30N2O2S |
|---|---|
Molecular Weight |
386.6 g/mol |
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-2-ylethyl]-2-(3,5-dimethylphenoxy)acetamide |
InChI |
InChI=1S/C22H30N2O2S/c1-17-12-18(2)14-19(13-17)26-16-22(25)23-15-20(21-8-7-11-27-21)24-9-5-3-4-6-10-24/h7-8,11-14,20H,3-6,9-10,15-16H2,1-2H3,(H,23,25) |
InChI Key |
OXSVDMPOFDIVGU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(=O)NCC(C2=CC=CS2)N3CCCCCC3)C |
Origin of Product |
United States |
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